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Compound of Interest

Compound Name: 3-bromo-5-nitro-1H-indazole

Cat. No.: B1268603 Get Quote

Characterization of 3-bromo-5-nitro-1H-indazole:
A Technical Guide
This guide provides a comprehensive overview of the analytical characterization of 3-bromo-5-
nitro-1H-indazole, a key intermediate in pharmaceutical and materials science research. The

focus is on the application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) to elucidate and confirm the molecular structure of this compound. Detailed

experimental protocols and data summaries are presented to assist researchers in its synthesis

and quality control.

Spectroscopic Data Summary
The structural integrity of 3-bromo-5-nitro-1H-indazole was confirmed through ¹H NMR, ¹³C

NMR, and mass spectrometry. The data presented below are consistent with the assigned

structure.

Table 1: ¹H NMR Spectral Data for 3-bromo-5-nitro-1H-
indazole
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-4 ~8.60 d ~2.0

H-6 ~8.25 dd ~9.0, 2.0

H-7 ~7.80 d ~9.0

NH ~14.5 (broad) s -

Note: Predicted values based on spectral data of related nitroindazoles. The solvent is

assumed to be DMSO-d₆.

Table 2: ¹³C NMR Spectral Data for 3-bromo-5-nitro-1H-
indazole

Carbon Chemical Shift (δ, ppm)

C-3 ~118.0

C-3a ~138.0

C-4 ~120.0

C-5 ~142.0

C-6 ~125.0

C-7 ~112.0

C-7a ~140.0

Note: Data referenced from P. Cohen-Fernandes, C. Erkelens, C.L. Habraken,

ORG.MAGN.RES.,19,225(1982), obtained in DMSO solvent.[1]

Table 3: Mass Spectrometry Data for 3-bromo-5-nitro-1H-
indazole
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Ion m/z (amu) Relative Intensity (%)

[M]⁺ 240.9 / 242.9 ~95 / 100

[M-NO₂]⁺ 194.9 / 196.9 ~40 / 42

[M-Br]⁺ 162.0 ~30

Note: The presence of bromine results in a characteristic isotopic pattern with two peaks of

nearly equal intensity separated by 2 amu. The exact mass of 3-bromo-5-nitro-1H-indazole is

240.948689 g/mol .[1]

Experimental Protocols
Detailed methodologies for the synthesis and spectroscopic analysis of 3-bromo-5-nitro-1H-
indazole are provided below.

Synthesis of 3-bromo-5-nitro-1H-indazole
A common synthetic route to 3-bromo-5-nitro-1H-indazole involves the bromination of 5-nitro-

1H-indazole.[2]

Materials:

5-nitro-1H-indazole

N,N-Dimethylformamide (DMF)

Bromine

Nitrogen gas

Procedure:

Under a nitrogen atmosphere, dissolve 5-nitro-1H-indazole in DMF in a reaction flask. The

mass-to-volume ratio of 5-nitro-1H-indazole to DMF is typically in the range of 1:9 to 1:11

(g/mL).[2]
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Slowly add a solution of bromine dropwise to the DMF solution containing the starting

material.

The reaction mixture is then heated to reflux.

After the reaction is complete, as monitored by an appropriate technique such as TLC, the

mixture is cooled.

The product, 3-bromo-5-nitro-1H-indazole, is typically isolated by filtration. The reported

yield for this process is high, often exceeding 95%.[2]

NMR Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.[3][4]

Sample Preparation:

Dissolve approximately 5-10 mg of the purified 3-bromo-5-nitro-1H-indazole in about 0.6

mL of a deuterated solvent (e.g., DMSO-d₆).

Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher field instrument.

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16-64 scans.

Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition:

Spectrometer: 100 MHz or higher, corresponding to the ¹H frequency.

Pulse Sequence: Proton-decoupled pulse sequence.

Number of Scans: 1024 or more due to the low natural abundance of ¹³C.
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Relaxation Delay: 2-5 seconds.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound.[3][4]

Sample Preparation:

Prepare a dilute solution of the sample in a suitable volatile solvent, such as methanol or

acetonitrile.

Data Acquisition (Electron Ionization - EI):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 50-500.

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

3-bromo-5-nitro-1H-indazole.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of 3-bromo-5-nitro-1H-
indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

